1-[2-methylsulfanyl-1-(2-pentoxyphenyl)ethenyl]imidazole hydrochloride
1-[2-methylsulfanyl-1-(2-pentoxyphenyl)ethenyl]imidazole hydrochloride
Neticonazole hydrochloride is a hydrochloride resulting from the formal reaction of equimolar amounts of neticonazole and hydrogen chloride. An inhibitor of P450-dependent C-14alpha-demethylation of lanosterol (preventing conversion to ergosterol and inhibiting cell wall synthesis in fungi), it is used in Japan as an antifungal drug for the treatment of superficial skin infections. It has a role as an antifungal drug and an EC 1.14.13.70 (sterol 14alpha-demethylase) inhibitor. It is a hydrochloride, an imidazole antifungal drug and a conazole antifungal drug. It contains a neticonazole(1+).
Brand Name:
Vulcanchem
CAS No.:
130773-02-3
VCID:
VC0237838
InChI:
InChI=1S/C17H22N2OS.ClH/c1-3-4-7-12-20-17-9-6-5-8-15(17)16(13-21-2)19-11-10-18-14-19;/h5-6,8-11,13-14H,3-4,7,12H2,1-2H3;1H/b16-13+;
SMILES:
CCCCCOC1=CC=CC=C1C(=CSC)N2C=CN=C2.Cl
Molecular Formula:
C17H23ClN2OS
Molecular Weight:
338.9 g/mol
1-[2-methylsulfanyl-1-(2-pentoxyphenyl)ethenyl]imidazole hydrochloride
CAS No.: 130773-02-3
Main Products
VCID: VC0237838
Molecular Formula: C17H23ClN2OS
Molecular Weight: 338.9 g/mol
![1-[2-methylsulfanyl-1-(2-pentoxyphenyl)ethenyl]imidazole hydrochloride - 130773-02-3](/images/no_structure.jpg)
| CAS No. | 130773-02-3 |
|---|---|
| Product Name | 1-[2-methylsulfanyl-1-(2-pentoxyphenyl)ethenyl]imidazole hydrochloride |
| Molecular Formula | C17H23ClN2OS |
| Molecular Weight | 338.9 g/mol |
| IUPAC Name | 1-[(E)-2-methylsulfanyl-1-(2-pentoxyphenyl)ethenyl]imidazole;hydrochloride |
| Standard InChI | InChI=1S/C17H22N2OS.ClH/c1-3-4-7-12-20-17-9-6-5-8-15(17)16(13-21-2)19-11-10-18-14-19;/h5-6,8-11,13-14H,3-4,7,12H2,1-2H3;1H/b16-13+; |
| Standard InChIKey | HAHMABKERDVYCH-ZUQRMPMESA-N |
| Isomeric SMILES | CCCCCOC1=CC=CC=C1/C(=C\SC)/N2C=CN=C2.Cl |
| SMILES | CCCCCOC1=CC=CC=C1C(=CSC)N2C=CN=C2.Cl |
| Canonical SMILES | CCCCCOC1=CC=CC=C1C(=CSC)N2C=CN=C2.Cl |
| Description | Neticonazole hydrochloride is a hydrochloride resulting from the formal reaction of equimolar amounts of neticonazole and hydrogen chloride. An inhibitor of P450-dependent C-14alpha-demethylation of lanosterol (preventing conversion to ergosterol and inhibiting cell wall synthesis in fungi), it is used in Japan as an antifungal drug for the treatment of superficial skin infections. It has a role as an antifungal drug and an EC 1.14.13.70 (sterol 14alpha-demethylase) inhibitor. It is a hydrochloride, an imidazole antifungal drug and a conazole antifungal drug. It contains a neticonazole(1+). |
| Synonyms | 1-(2-(methylthio)-1-(2-(pentyloxy)phenyl)ethenyl)-1H-imidazole neticonazole SS-717 SS717 |
| PubChem Compound | 5282432 |
| Last Modified | Nov 11 2021 |
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